Cas no 97776-60-8 (2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde)
97776-60-8 structure
Product Name:2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde
CAS No:97776-60-8
MF:C4H3N3O3
MW:141.084920167923
CID:853389
PubChem ID:20285020
Update Time:2025-04-19
2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-6-carboxaldehyde, 2,3,4,5-tetrahydro-3,5-dioxo- (9CI)
- 1,2,4-Triazine-6-carboxaldehyde, 2,3,4,5-tetrahydro-3,5-dioxo-
- 3,5-dioxo-2H-1,2,4-triazine-6-carbaldehyde
- 1,2,4-Triazine-6-carboxaldehyde,2,3,4,5-tetrahydro-3,5-dioxo-(9ci)
- 2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde
- SCHEMBL4083560
- 3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbaldehyde
- 97776-60-8
- DTXSID00604648
-
- Inchi: 1S/C4H3N3O3/c8-1-2-3(9)5-4(10)7-6-2/h1H,(H2,5,7,9,10)
- InChI Key: FZKMFXULQULAEU-UHFFFAOYSA-N
- SMILES: O=C1C(C=O)=NNC(N1)=O
Computed Properties
- Exact Mass: 141.01744097g/mol
- Monoisotopic Mass: 141.01744097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 87.6Ų
2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T295935-100mg |
2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde |
97776-60-8 | 100mg |
$758.00 | 2023-05-17 | ||
| TRC | T295935-500mg |
2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde |
97776-60-8 | 500mg |
$ 3000.00 | 2023-09-06 | ||
| TRC | T295935-1g |
2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde |
97776-60-8 | 1g |
$ 4535.00 | 2022-06-02 | ||
| TRC | T295935-1000mg |
2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde |
97776-60-8 | 1g |
$5471.00 | 2023-05-17 |
2,3,4,5-Tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxaldehyde Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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